Cas no 57039-63-1 (6-CHLORO-2-PHENYL-1H-INDOLE)

• Product Name: 6-CHLORO-2-PHENYL-1H-INDOLE
• CAS No: 57039-63-1
• MF: C₁₄H₁₀ClN
• MW: 227.688902378082
• CID: 1007054
• PubChem ID: 10609364
• Update Time: 2025-09-27

6-CHLORO-2-PHENYL-1H-INDOLE Chemical and Physical Properties

Names and Identifiers

• 6-CHLORO-2-PHENYL-1H-INDOLE
• 1H-indole,6-chloro-2-phenyl-
• SCHEMBL10413632
• DB-118664
• 6-chlor-2-phenyl-1H-indole
• DTXSID20442468
• CHEMBL4209739
• MFCD11976328
• CS-0199166
• E74355
• OBCVUTCTTKCQRR-UHFFFAOYSA-N
• 6-chloro-2-phenylindole
• 57039-63-1
• BS-44599

• MDL： MFCD11976328
• Inchi： 1S/C14H10ClN/c15-12-7-6-11-8-13(16-14(11)9-12)10-4-2-1-3-5-10/h1-9,16H
• InChI Key： OBCVUTCTTKCQRR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=C(C3C=CC=CC=3)NC=2C=1

Computed Properties

• Exact Mass: 227.0501770g/mol
• Monoisotopic Mass: 227.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 15.8Ų

Additional information on 6-CHLORO-2-PHENYL-1H-INDOLE

Recent Advances in the Study of 6-CHLORO-2-PHENYL-1H-INDOLE (CAS: 57039-63-1) in Chemical Biology and Pharmaceutical Research

The compound 6-CHLORO-2-PHENYL-1H-INDOLE (CAS: 57039-63-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a key intermediate in the development of novel indole-based pharmaceuticals, which are known for their diverse pharmacological properties.

One of the most notable advancements in the study of 6-CHLORO-2-PHENYL-1H-INDOLE is its application in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, making them promising candidates for targeted cancer therapies. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 6-CHLORO-2-PHENYL-1H-INDOLE derivatives with enhanced selectivity for tyrosine kinases, showing significant anti-proliferative effects in vitro.

In addition to its potential in oncology, 6-CHLORO-2-PHENYL-1H-INDOLE has also been investigated for its anti-inflammatory properties. A recent study in Bioorganic & Medicinal Chemistry Letters explored the compound's ability to modulate inflammatory pathways by targeting key enzymes such as cyclooxygenase-2 (COX-2). The findings suggest that this compound could serve as a scaffold for developing new anti-inflammatory agents with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The pharmacological profile of 6-CHLORO-2-PHENYL-1H-INDOLE is further supported by computational and structural studies. Molecular docking simulations have revealed its high binding affinity for various protein targets, providing insights into its mechanism of action. These studies have also facilitated the design of more potent and selective derivatives, as highlighted in a 2024 paper in the European Journal of Medicinal Chemistry. The integration of computational and experimental approaches has significantly accelerated the optimization of this compound for therapeutic use.

Despite these promising developments, challenges remain in the clinical translation of 6-CHLORO-2-PHENYL-1H-INDOLE-based therapies. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the compound's versatility and the growing body of research supporting its applications underscore its potential as a valuable tool in drug discovery and development.

In conclusion, 6-CHLORO-2-PHENYL-1H-INDOLE (CAS: 57039-63-1) represents a promising scaffold for the development of novel therapeutics, particularly in the fields of oncology and inflammation. Ongoing research efforts are expected to yield more refined derivatives with improved pharmacological properties, paving the way for future clinical applications. This brief highlights the importance of continued investment in the study of this compound and its derivatives to unlock their full therapeutic potential.